2-Hydroxy-2-phenylpropanoic acid 2-Hydroxy-2-phenylpropanoic acid Phenyllactic acid, also known as 2-phenyllactate or a-methylmandelate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenyllactic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Phenyllactic acid exists in all eukaryotes, ranging from yeast to humans.
Atrolactic acid is a 2-hydroxy monocarboxylic acid.
Brand Name: Vulcanchem
CAS No.: 515-30-0
VCID: VC20777892
InChI: InChI=1S/C9H10O3/c1-9(12,8(10)11)7-5-3-2-4-6-7/h2-6,12H,1H3,(H,10,11)
SMILES: CC(C1=CC=CC=C1)(C(=O)O)O
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol

2-Hydroxy-2-phenylpropanoic acid

CAS No.: 515-30-0

Cat. No.: VC20777892

Molecular Formula: C9H10O3

Molecular Weight: 166.17 g/mol

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2-Hydroxy-2-phenylpropanoic acid - 515-30-0

Specification

Description Phenyllactic acid, also known as 2-phenyllactate or a-methylmandelate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenyllactic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Phenyllactic acid exists in all eukaryotes, ranging from yeast to humans.
Atrolactic acid is a 2-hydroxy monocarboxylic acid.
CAS No. 515-30-0
Molecular Formula C9H10O3
Molecular Weight 166.17 g/mol
IUPAC Name 2-hydroxy-2-phenylpropanoic acid
Standard InChI InChI=1S/C9H10O3/c1-9(12,8(10)11)7-5-3-2-4-6-7/h2-6,12H,1H3,(H,10,11)
Standard InChI Key NWCHELUCVWSRRS-UHFFFAOYSA-N
SMILES CC(C1=CC=CC=C1)(C(=O)O)O
Canonical SMILES CC(C1=CC=CC=C1)(C(=O)O)O

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